8-Hydroxydihydrochelerythrine
Overview
Description
8-Hydroxydihydrochelerythrine is a natural product found in Hylomecon japonica, Glaucium fimbrilligerum, and other organisms with data available.
Scientific Research Applications
Medicinal Chemistry and Biological Activity
8-Hydroxydihydrochelerythrine exhibits significant biological activities and is an important compound in medicinal chemistry. Research indicates that derivatives of 8-hydroxyquinoline, which shares the 8-hydroxy moiety with 8-Hydroxydihydrochelerythrine, demonstrate broad-spectrum biological activities, including antimicrobial, anticancer, and antifungal effects. These compounds are important for the development of potent lead compounds with good efficacy and low toxicity. Recent advances in the synthesis of 8-HQ derivatives have been focused on enhancing these pharmacological properties, indicating the potential of 8-Hydroxydihydrochelerythrine in similar applications (Gupta, Luxami, & Paul, 2021), (Saadeh, Sweidan, & Mubarak, 2020).
Therapeutic Applications and Drug Development
8-Hydroxydihydrochelerythrine is considered a promising candidate in the synthesis of novel and pharmacologically potent agents for various therapeutic targets, mainly anti-proliferative, anti-microbial, anti-fungal, and anti-viral, as well as for the treatment of neurodegenerative disorders. Its metal chelation properties also make it a potent drug candidate for the treatment of various diseases (Gupta, Luxami, & Paul, 2021).
Role in Oxidative Stress and Disease Markers
8-Hydroxydihydrochelerythrine might play a role in oxidative stress, a critical factor in various diseases. Studies on 8-OHdG, a marker of oxidative DNA damage, show its association with elevated depressive symptoms, major depressive disorder (MDD), and bipolar disorder (BD). This suggests the potential role of 8-Hydroxydihydrochelerythrine in managing oxidative stress-related conditions, given the structural similarity with 8-OHdG (Black, Bot, Scheffer, Cuijpers, & Penninx, 2015).
properties
Molecular Formula |
C21H19NO5 |
|---|---|
Molecular Weight |
365.4 g/mol |
IUPAC Name |
1,2-dimethoxy-12-methyl-13H-[1,3]benzodioxolo[5,6-c]phenanthridin-13-ol |
InChI |
InChI=1S/C21H19NO5/c1-22-19-13(5-4-11-8-16-17(9-14(11)19)27-10-26-16)12-6-7-15(24-2)20(25-3)18(12)21(22)23/h4-9,21,23H,10H2,1-3H3 |
InChI Key |
RATMHCJTVBHJSU-UHFFFAOYSA-N |
Canonical SMILES |
CN1C(C2=C(C=CC(=C2OC)OC)C3=C1C4=CC5=C(C=C4C=C3)OCO5)O |
synonyms |
8-hydroxydihydrochelerythrine |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(E)-3-[(6R,6aS)-6-hydroxy-4-methoxy-11-oxo-5,6,6a,7-tetrahydropyrrolo[2,1-c][1,4]benzodiazepin-8-yl]-N,N-dimethylprop-2-enamide](/img/structure/B1252396.png)
![(2S)-N-[5-[3-[3-(3-aminopropylamino)propylamino]propanoylamino]pentyl]-2-[[2-(2,4-dihydroxyphenyl)acetyl]amino]butanediamide](/img/structure/B1252404.png)
